
spectroscopic data for 4-Methyl-2,2'-bipyridine
(NMR, IR, MS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Methyl-2,2'-bipyridine

Cat. No.: B1589306 Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 4-Methyl-2,2'-bipyridine

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for 4-Methyl-2,2'-
bipyridine (CAS No. 56100-19-7), a critical ligand in coordination chemistry and a building

block in materials science and drug development. The following sections detail the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights

into the structural elucidation of this compound.

Introduction and Molecular Structure
4-Methyl-2,2'-bipyridine is a heterocyclic aromatic compound with the molecular formula

C₁₁H₁₀N₂ and a molecular weight of 170.21 g/mol .[1] Its structure, consisting of two linked

pyridine rings with a methyl substituent on one, makes it an excellent chelating agent for

various metal ions. Accurate spectroscopic characterization is paramount for confirming its

identity, purity, and for understanding its coordination behavior.

The structure with standardized atom numbering for spectroscopic assignment is presented

below. This numbering scheme will be used throughout this guide for clarity in spectral

assignments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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